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Compound of Interest

Compound Name: 2,3,4,5-Tetramethylhexane

Cat. No.: B12649075 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

2,3,4,5-Tetramethylhexane, tailored for researchers, scientists, and professionals in drug

development. While specific hazard data for this compound is limited, the following procedures

are based on best practices for handling flammable aliphatic hydrocarbons.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2,3,4,5-Tetramethylhexane is

provided below. These properties are crucial for understanding its behavior and potential

hazards in a laboratory setting.

Property Value

Molecular Formula C₁₀H₂₂

Molecular Weight 142.28 g/mol [1]

Boiling Point 161 °C[2]

Flash Point 42.8 °C

Density 0.729 g/cm³

Vapor Pressure 3.77 mmHg at 25°C
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Due to its flammable nature and potential for skin and eye irritation, appropriate personal

protective equipment must be worn at all times when handling 2,3,4,5-Tetramethylhexane.

The following PPE is recommended:

PPE Category Recommended Equipment
Specifications and
Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and vapors.

Hand Protection Nitrile or Neoprene gloves

Provides chemical resistance

against aliphatic hydrocarbons.

Inspect gloves for integrity

before each use.

Body Protection Flame-retardant lab coat
Protects against splashes and

in case of a fire.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

A respirator may be necessary

for large spills or in poorly

ventilated areas to avoid

inhalation of vapors.

Operational Plan: Safe Handling Procedure
Adherence to a strict operational protocol is vital to ensure safety when working with flammable

liquids like 2,3,4,5-Tetramethylhexane.

Preparation:

Ensure a chemical fume hood is operational and available.

Locate the nearest safety shower and eyewash station.

Have a spill kit readily accessible.

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment) from the work area.
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Don all required personal protective equipment as outlined in the table above.

Handling:

Conduct all manipulations of 2,3,4,5-Tetramethylhexane within a chemical fume hood to

minimize vapor inhalation and accumulation.

Ground and bond metal containers when transferring large volumes to prevent static

electricity discharge, a potential ignition source.

Use only compatible containers for storage and transfer.

Keep containers tightly sealed when not in use.

Post-Handling:

Wipe down the work area with an appropriate solvent and then soap and water.

Properly dispose of all contaminated materials (see Disposal Plan).

Remove PPE carefully to avoid contaminating skin.

Wash hands thoroughly with soap and water after completing work.
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Workflow for Safe Handling of 2,3,4,5-Tetramethylhexane
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Caption: Standard workflow for handling 2,3,4,5-Tetramethylhexane.
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Disposal Plan
Proper disposal of 2,3,4,5-Tetramethylhexane and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Liquid Waste: Collect all waste 2,3,4,5-Tetramethylhexane and solutions containing it in a

designated, properly labeled, and sealed hazardous waste container. The container should

be compatible with hydrocarbons. Do not mix with incompatible waste streams.

Solid Waste: Collect any contaminated solid materials (e.g., gloves, paper towels, spill

absorbents) in a separate, clearly labeled hazardous waste container.

Storage of Waste:

Store waste containers in a designated satellite accumulation area.

Ensure waste containers are kept closed to prevent the release of flammable vapors.

Keep the satellite accumulation area away from ignition sources and high-traffic areas.

Disposal Procedure:

Arrange for the pickup of hazardous waste through your institution's Environmental Health

and Safety (EHS) office.

Follow all institutional and local regulations for hazardous waste disposal. Under no

circumstances should 2,3,4,5-Tetramethylhexane be disposed of down the drain.
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Disposal Workflow for 2,3,4,5-Tetramethylhexane Waste
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Caption: Disposal workflow for 2,3,4,5-Tetramethylhexane waste.

Experimental Protocols
A thorough search of scientific literature and patent databases did not yield specific, detailed

experimental protocols for the use of 2,3,4,5-Tetramethylhexane. It is mentioned in the context

of gas chromatography studies and as a potential component in fuel formulations, but step-by-
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step laboratory procedures are not provided. Researchers should develop their own detailed

protocols based on the specific application, incorporating the safety and handling guidelines

provided in this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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